Cas no 2229652-04-2 (3-(1-benzylpyrrolidin-2-yl)prop-2-enal)

• Product Name: 3-(1-benzylpyrrolidin-2-yl)prop-2-enal
• CAS No: 2229652-04-2
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5859753
• PubChem ID: 165619686
• Update Time: 2025-05-25

3-(1-benzylpyrrolidin-2-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzylpyrrolidin-2-yl)prop-2-enal
• EN300-1864802
• 2229652-04-2

• Inchi： 1S/C14H17NO/c16-11-5-9-14-8-4-10-15(14)12-13-6-2-1-3-7-13/h1-3,5-7,9,11,14H,4,8,10,12H2/b9-5+
• InChI Key： HREGCIQPQYKHFL-WEVVVXLNSA-N
• SMILES： O=C/C=C/C1CCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-(1-benzylpyrrolidin-2-yl)prop-2-enal

Research Briefing on 3-(1-benzylpyrrolidin-2-yl)prop-2-enal (CAS: 2229652-04-2) in Chemical Biology and Pharmaceutical Applications

3-(1-benzylpyrrolidin-2-yl)prop-2-enal (CAS: 2229652-04-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This α,β-unsaturated aldehyde derivative, featuring a benzyl-substituted pyrrolidine moiety, exhibits unique reactivity that makes it a valuable building block for the synthesis of biologically active molecules. Recent studies have explored its utility as a key intermediate in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of dopamine receptor modulators. The research team utilized 3-(1-benzylpyrrolidin-2-yl)prop-2-enal as a crucial intermediate in developing a series of novel D2/D3 receptor ligands with improved blood-brain barrier permeability. The compound's structural features, including its conjugated double bond system and the basic nitrogen atom in the pyrrolidine ring, were found to be essential for maintaining optimal receptor binding affinity while allowing for structural modifications to enhance pharmacokinetic properties.

In antimicrobial research, a recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) reported the compound's potential as a scaffold for developing new antifungal agents. The study highlighted how modifications of the benzyl group and the prop-2-enal moiety could yield derivatives with significant activity against Candida species, including drug-resistant strains. The researchers noted that the compound's ability to form covalent bonds with biological nucleophiles through Michael addition might contribute to its antimicrobial mechanism of action.

From a chemical biology perspective, 3-(1-benzylpyrrolidin-2-yl)prop-2-enal has shown promise as a tool compound for studying enzyme inhibition. A 2024 study in ACS Chemical Biology revealed its activity as a covalent inhibitor of certain cysteine proteases, with the aldehyde group acting as an electrophilic warhead. The researchers employed mass spectrometry and X-ray crystallography to demonstrate the compound's binding mode, providing valuable insights for the design of more selective protease inhibitors.

The synthetic accessibility of 3-(1-benzylpyrrolidin-2-yl)prop-2-enal has also been a focus of recent research. A 2023 publication in Organic Process Research & Development described an improved synthetic route to the compound with enhanced yield and purity. The optimized procedure features a one-pot condensation reaction followed by selective oxidation, addressing previous challenges in controlling stereochemistry and minimizing side product formation during large-scale synthesis.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-(1-benzylpyrrolidin-2-yl)prop-2-enal. Recent pharmacokinetic studies have identified potential metabolic liabilities associated with the benzylpyrrolidine moiety, particularly concerning first-pass metabolism and potential drug-drug interactions. Ongoing research is exploring structural modifications to improve metabolic stability while maintaining the compound's biological activity.

Looking forward, the versatility of 3-(1-benzylpyrrolidin-2-yl)prop-2-enal as a chemical building block continues to inspire new research directions. Current investigations are exploring its application in targeted protein degradation strategies and as a component of bifunctional molecules in chemical biology probes. The compound's unique combination of structural features and reactivity profile ensures its continued relevance in pharmaceutical research and development.